1-(2-methylphenyl)-N-(tetrahydro-2-furanylmethyl)methanesulfonamide

• IUPAC Name: 1-(2-methylphenyl)-N-(oxolan-2-ylmethyl)methanesulfonamide
• InChI: InChI=1S/C13H19NO3S/c1-11-5-2-3-6-12(11)10-18(15,16)14-9-13-7-4-8-17-13/h2-3,5-6,13-14H,4,7-10H2,1H3
• InChI Key: UGTAROKKIXIDTK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CS(=O)(=O)NCC2CCCO2
• Molecular Formula: C13H19NO3S
• Molecular Weight: 269.36 g/mol

Description

1-(2-methylphenyl)-N-(tetrahydro-2-furanylmethyl)methanesulfonamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as MTHM and is synthesized using a specific method. The purpose of

Mechanism of Action

The mechanism of action of MTHM is not fully understood. However, it has been suggested that MTHM exerts its anti-inflammatory and analgesic effects by inhibiting the production of pro-inflammatory cytokines, such as tumor necrosis factor-alpha and interleukin-6. MTHM has also been found to activate the peroxisome proliferator-activated receptor-gamma, which is involved in the regulation of inflammation and cell growth.
Biochemical and Physiological Effects:
MTHM has been found to have several biochemical and physiological effects. It has been shown to reduce the production of reactive oxygen species and inhibit the activity of cyclooxygenase-2, which is involved in the production of prostaglandins. MTHM has also been found to reduce the levels of pro-inflammatory cytokines and increase the levels of anti-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

MTHM has several advantages for lab experiments. It is easy to synthesize and purify, and the yield obtained is high. MTHM is also stable under normal lab conditions and can be stored for long periods. However, there are some limitations to the use of MTHM in lab experiments. It has low solubility in water, which can limit its use in certain experiments. MTHM is also relatively expensive compared to other compounds used in lab experiments.

Future Directions

There are several future directions for the study of MTHM. One area of research is the development of more efficient synthesis methods for MTHM. Another area of research is the exploration of the potential use of MTHM as an anticancer agent. Further studies are needed to elucidate the mechanism of action of MTHM and its effects on various cellular pathways. The use of MTHM in combination with other compounds for the treatment of various diseases is another area of research that warrants further investigation.
Conclusion:
In conclusion, 1-(2-methylphenyl)-N-(tetrahydro-2-furanylmethyl)methanesulfonamide is a chemical compound that has potential applications in various scientific research fields. It is synthesized using a specific method, and its yield is high with high purity. MTHM has been studied for its anti-inflammatory and analgesic properties, potential use as an anticancer agent, and its effects on various cellular pathways. Further studies are needed to fully understand the mechanism of action of MTHM and its potential applications in the treatment of various diseases.

Scientific Research Applications

MTHM has shown potential applications in various scientific research fields. It has been studied extensively for its anti-inflammatory and analgesic properties. It has been found to inhibit the production of pro-inflammatory cytokines and reduce pain in animal models. MTHM has also been studied for its potential use as an anticancer agent. It has been found to induce cell death in cancer cells and inhibit the growth and metastasis of tumors.